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Compound of Interest

Compound Name: YM928

Cat. No.: B1683508 Get Quote

These application notes provide a comprehensive overview of the use of YM928, a

noncompetitive AMPA receptor antagonist, in a mouse model of seizures. The information is

intended for researchers, scientists, and drug development professionals investigating novel

anti-epileptic therapies.

Introduction
YM928 is an α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor

antagonist.[1] By noncompetitively binding to the AMPA receptor, YM928 inhibits glutamate-

mediated excitatory neurotransmission, a key process in the generation and spread of

seizures.[2][3][4] This document outlines the dosage, administration, and experimental

protocols for evaluating the anticonvulsant effects of YM928 in the epilepsy-prone EL mouse

model.

Data Presentation
The following table summarizes the quantitative data for YM928 dosage and its effects in the

EL mouse seizure model.
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Parameter Value

Compound YM928

Mouse Model Epilepsy-prone EL mice

Seizure Induction Tossing Stimulation

Administration Route Intraperitoneal (i.p.) Injection

Dosage 5 mg/kg and 10 mg/kg

Effect

Significantly increased the number of

stimulations required to elicit a generalized

seizure.[1]

Signaling Pathway of YM928
YM928 acts as a noncompetitive antagonist at the AMPA receptor. Unlike competitive

antagonists that bind to the glutamate binding site, noncompetitive antagonists like YM928 bind

to an allosteric site on the receptor-channel complex. This binding event disrupts the

conformational changes necessary for ion channel opening, even when glutamate is bound.

The ultimate effect is a reduction in the influx of positive ions (Na+ and Ca2+) into the

postsynaptic neuron, thereby dampening excessive excitatory signaling that underlies seizure

activity.
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YM928 Mechanism of Action
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This section provides detailed methodologies for key experiments involving YM928 in the EL

mouse seizure model.

Tossing-Induced Seizure Model in EL Mice
This protocol describes the induction of seizures in epilepsy-prone EL mice through vestibular

stimulation.

Materials:

EL mice (susceptible to handling-induced seizures)[2]

Rotational stimulation device (a drum with a 15 cm radius capable of vertical rotation)[5]

Timer

Procedure:

Place an individual EL mouse into the rotational drum.

Rotate the drum vertically at a rate of two rotations per second.[5]

Continue the rotation and observe the mouse for the onset of seizure activity. Seizure

manifestations can include initial stun, followed by jaw clonus, forelimb clonus, and twitching

of the vibrissae.

Record the number of rotations (or duration of stimulation) required to elicit a generalized

seizure.

This procedure is typically repeated at regular intervals, such as once a week, to monitor

seizure susceptibility.[5]

Intraperitoneal (i.p.) Administration of YM928
This protocol outlines the procedure for administering YM928 to mice via intraperitoneal

injection.

Materials:
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YM928 solution (prepared in a suitable vehicle)

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)[6]

70% ethanol or other appropriate disinfectant

Animal scale

Procedure:

Weigh the mouse to determine the correct volume of YM928 solution to inject based on the

desired dosage (5 mg/kg or 10 mg/kg).

Prepare the YM928 solution to the desired concentration in a sterile vehicle.

Draw the calculated volume of the YM928 solution into a sterile syringe.

Gently restrain the mouse, exposing its abdomen. One common method is to grasp the

loose skin over the shoulders and behind the ears.[7]

Turn the restrained mouse so its head is tilted slightly downward. This allows the abdominal

organs to shift cranially, reducing the risk of injury.[8]

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum and

bladder.[9]

Disinfect the injection site with 70% ethanol.

Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.[7]

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

other fluid is drawn, discard the syringe and repeat the procedure with a fresh preparation.

Inject the YM928 solution slowly.

Withdraw the needle and return the mouse to its cage.
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Observe the animal for any immediate adverse reactions.

Experimental Workflow for Evaluating YM928 Efficacy
This workflow integrates the seizure induction and drug administration protocols to assess the

anticonvulsant properties of YM928.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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